Cas no 1235439-82-3 (1,3-dihydroisobenzofuran-5-ylmethanamine;hydrochloride)

• Product Name: 1,3-dihydroisobenzofuran-5-ylmethanamine;hydrochloride
• CAS No: 1235439-82-3
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• MDL: MFCD16040077
• CID: 4579547
• Update Time: 2025-06-11

1,3-dihydroisobenzofuran-5-ylmethanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,3-dihydro-2-benzofuran-5-ylmethanamine hydrochloride
• C-(1,3-Dihydro-isobenzofuran-5-yl)-methylamine hydrochloride
• 1,3-dihydro-2-benzofuran-5-ylmethanamine;hydrochloride
• (1,3-Dihydroisobenzofuran-5-yl)methanamine hydrochloride
• 1-(1,3-DIHYDRO-2-BENZOFURAN-5-YL)METHANAMINE HYDROCHLORIDE
• 9619AH
• SB32088
• (1,3-Dihydro-2-benzofuran-5-yl)methanamine hydrochloride
• 1,3-dihydroisobenzofuran-5-ylmethanamine;hydrochloride

• MDL： MFCD16040077
• Inchi： 1S/C9H11NO.ClH/c10-4-7-1-2-8-5-11-6-9(8)3-7;/h1-3H,4-6,10H2;1H
• InChI Key： JDRYRWYXGCKYNS-UHFFFAOYSA-N
• SMILES： Cl.O1CC2C=CC(CN)=CC=2C1

Computed Properties

• Exact Mass: 185.061
• Monoisotopic Mass: 185.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Experimental Properties

• Melting Point: 244-246 °C

1,3-dihydroisobenzofuran-5-ylmethanamine;hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans Isocoumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isocoumarans

Additional information on 1,3-dihydroisobenzofuran-5-ylmethanamine;hydrochloride

1,3-Dihydroisobenzofuran-5-ylmethanamine; Hydrochloride (CAS No. 1235439-82-3): An Overview of Its Properties and Applications

1,3-Dihydroisobenzofuran-5-ylmethanamine; hydrochloride (CAS No. 1235439-82-3) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound is a derivative of 1,3-dihydroisobenzofuran, a bicyclic aromatic compound with a methanamine group attached to the 5-position, and it exists in the form of its hydrochloride salt.

The chemical structure of 1,3-dihydroisobenzofuran-5-ylmethanamine; hydrochloride features a fused ring system consisting of a benzene ring and a five-membered oxygen-containing ring. The methanamine group attached to the 5-position of the 1,3-dihydroisobenzofuran ring provides this compound with distinct chemical reactivity and biological activity. The presence of the hydrochloride salt form ensures better solubility in aqueous media, making it suitable for various pharmaceutical applications.

In recent years, research on 1,3-dihydroisobenzofuran-5-ylmethanamine; hydrochloride has focused on its potential as a lead compound for the development of new drugs. Studies have shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry in 2022 reported that 1,3-dihydroisobenzofuran-5-ylmethanamine; hydrochloride demonstrated significant anti-inflammatory activity in both in vitro and in vivo models, suggesting its potential as a novel therapeutic agent for inflammatory diseases.

The mechanism of action of 1,3-dihydroisobenzofuran-5-ylmethanamine; hydrochloride is not yet fully understood, but preliminary studies suggest that it may act through multiple pathways. One proposed mechanism involves the modulation of cytokine production and the inhibition of pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, this compound has been shown to exhibit antioxidant properties, which may contribute to its protective effects against oxidative stress-related conditions.

Beyond its anti-inflammatory properties, 1,3-dihydroisobenzofuran-5-ylmethanamine; hydrochloride has also been investigated for its analgesic effects. A study published in the European Journal of Pharmacology in 2021 found that this compound effectively reduced pain responses in animal models of neuropathic pain. The analgesic activity was attributed to its ability to modulate nociceptive pathways and reduce neuroinflammation.

In the realm of neuroprotection, recent research has highlighted the potential of 1,3-dihydroisobenzofuran-5-ylmethanamine; hydrochloride to protect neurons from damage caused by various insults. A study published in Neuropharmacology in 2020 demonstrated that this compound reduced neuronal cell death and improved cognitive function in animal models of Alzheimer's disease. The neuroprotective effects were attributed to its ability to inhibit apoptosis and reduce oxidative stress.

The safety profile of 1,3-dihydroisobenzofuran-5-ylmethanamine; hydrochloride is an important consideration for its potential use as a therapeutic agent. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability at therapeutic doses. However, further research is needed to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1,3-dihydroisobenzofuran-5-ylmethanamine; hydrochloride (CAS No. 1235439-82-3) is a promising compound with diverse pharmacological activities. Its unique chemical structure and biological properties make it an attractive candidate for the development of new drugs targeting inflammatory diseases, pain management, and neurodegenerative disorders. Ongoing research continues to uncover new insights into the mechanisms underlying its therapeutic effects, paving the way for potential clinical applications.